N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18N4O2S2/c24-16(20-12-11-14-7-3-1-4-8-14)13-26-19-23-22-18(27-19)21-17(25)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,20,24)(H,21,22,25)
• InChI Key: QSSZEIYHMJZGDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H18N4O2S2
• Molecular Weight: 398.5 g/mol

Description

N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

Anticancer Activity

• Synthesis and Evaluation : Thiadiazole derivatives, including those with benzamide groups, have been synthesized and evaluated for their anticancer activity against a panel of human cancer cell lines. These compounds have shown promising results, highlighting the potential of thiadiazole and benzamide-containing compounds in anticancer research (Tiwari et al., 2017).

Corrosion Inhibition

• Corrosion Inhibitors for Carbon Steel : Benzothiazole derivatives have been studied for their corrosion inhibiting effects against steel corrosion in acidic environments. These studies suggest that thiadiazole derivatives could also find applications in protecting metals from corrosion, especially in industrial settings (Hu et al., 2016).